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Compound of Interest

Compound Name: (2E)-butenoyl-CoA

cat. No.: B15548116

In-Depth Technical Guide: (2E)-Butenoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of (2E)-butenoyl-CoA, including its
nomenclature, biochemical properties, and role in metabolic pathways. It is designed to serve
as a technical resource for professionals engaged in biochemical research and drug
development.

Nomenclature and Synonyms

(2E)-butenoyl-CoA is an intermediate in fatty acid and amino acid metabolism. The
designation "(2E)" specifies the stereochemistry of the double bond between the second and
third carbons, indicating it is in the trans configuration.

In scientific literature, the most common and widely accepted synonym for (2E)-butenoyl-CoA
is Crotonyl-CoA.[1][2] This traditional name is frequently used in textbooks and research
articles. A comprehensive list of synonyms is provided below for clarity and cross-referencing.
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Synonym Category

Name

Sources

Most Common Name

Crotonyl-CoA

[L1E2]E31[4105]

Systematic Names

(2E)-but-2-enoyl-CoA

[3]4]

trans-But-2-enoyl-CoA

[11(31[4]

trans-2-Butenoyl-CoA

[6]7]

(E)-but-2-enoyl-CoA

[3]4]

Other Variants

Crotonyl-coenzyme A

[1112](3]1[5]

But-2-enoyl-CoA [11[3]
2-Butenoyl-CoA [1][3]
trans-Butyr-2-enoyl-CoA [1114]

Biochemical Data

Crotonyl-CoA is a key thioester involved in multiple metabolic pathways, primarily in the
mitochondria.[1] It is a substrate for several enzymes, including enoyl-CoA hydratase and
crotonyl-CoA carboxylase/reductase (CCR).[1][8][9]

Property Value Source
Molecular Formula C25H40N7017P3S [2][10]
Molar Mass 835.609 g/mol [2]

CAS Number 992-67-6 [2][4]
Cellular Locations Mitochondria, Peroxisome [4]

Key Metabolic Pathways

Crotonyl-CoA is a central intermediate in:

o Fatty Acid B-Oxidation: It is formed during the degradation of even-numbered fatty acids.
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e Amino Acid Catabolism: It is a product in the breakdown of lysine and tryptophan.[1][2]

» Butanoate Metabolism: It serves as both a product and a substrate in the metabolism of
butyrate.[1]

Visualization of Role in Fatty Acid Beta-Oxidation

The following diagram illustrates the position of Crotonyl-CoA in the mitochondrial fatty acid

beta-oxidation spiral.
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Fatty Acid Beta-Oxidation Cycle
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Fatty Acid Beta-Oxidation Pathway
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Experimental Protocols
Assay for Enoyl-CoA Hydratase Activity

This section provides a representative protocol for measuring the activity of enoyl-CoA
hydratase, an enzyme that catalyzes the hydration of crotonyl-CoA to 3-hydroxybutyryl-CoA.

Objective: To determine the specific activity of enoyl-CoA hydratase by monitoring the decrease
in absorbance resulting from the hydration of the double bond in crotonyl-CoA.

Materials:

e Spectrophotometer capable of reading at 263 nm

Quartz cuvettes

Tris-HCI buffer (50 mM, pH 7.8)

Crotonyl-CoA solution (10 mM stock in water)

Purified enoyl-CoA hydratase or cell lysate

Bovine Serum Albumin (BSA) for stabilization (optional)
Procedure:
e Prepare a reaction mixture in a 1 mL cuvette containing:
o 850 pL of 50 mM Tris-HCI buffer (pH 7.8)
o 100 pL of deionized water
o 50 pL of 10 mM Crotonyl-CoA (final concentration 0.5 mM)
o Equilibrate the cuvette in the spectrophotometer at 25°C for 5 minutes.

e Initiate the reaction by adding 10-50 pL of the enzyme solution to the cuvette.
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» Immediately begin monitoring the decrease in absorbance at 263 nm for 3-5 minutes. The
rate of decrease should be linear.

o Calculate the enzyme activity using the molar extinction coefficient for crotonyl-CoA at 263
nm (¢ = 6,700 M~icm™1).

Calculation: Specific Activity (umol/min/mg) = (AAz2e3/min * Total Volume) / (¢ * Path Length *
Enzyme Volume * [Protein])

This protocol is a generalized example. Researchers should consult specific literature for
optimizations related to their particular enzyme source and experimental conditions.

Logical Relationships and Workflows

The identification and quantification of (2E)-butenoyl-CoA and its metabolites are critical in
studying metabolic disorders. The following workflow outlines a typical experimental approach.
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Metabolomics Workflow for Acyl-CoA Analysis
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Metabolomics Workflow for Acyl-CoA Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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